Cas no 32033-21-9 (1H-Indenamine,2,3-dihydro-N-methyl-N-2-propynyl- (9CI))

• Product Name: 1H-Indenamine,2,3-dihydro-N-methyl-N-2-propynyl- (9CI)
• CAS No: 32033-21-9
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 306210
• PubChem ID: 15179
• Update Time: 2025-04-19

1H-Indenamine,2,3-dihydro-N-methyl-N-2-propynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indenamine,2,3-dihydro-N-methyl-N-2-propynyl- (9CI)
• N-methyl-N-prop-2-ynyl-2,3-dihydro-1H-inden-1-amine
• 1-Indanamine, N-methyl-N-2-propynyl-
• SB45619
• Z271823278
• MFCD07367856
• FT-0694125
• starbld0024823
• SY008633
• 1H-Inden-1-amine, 2,3-dihydro-N-methyl-N-2-propyn-1-yl-
• Indanamine, N-methyl-N-2-propynyl-
• SU-11739
• 2,3-Dihydro-N-methyl-N-2-propynyl-1H-indenamine
• EN300-8767331
• FT-0770906
• UNII-37N2TO074R
• N-Methyl-N-2-propynylindanamine
• SB46777
• Q27256687
• 1H-Indenamine, 2,3-dihydro-N-methyl-N-2-propynyl-
• MFCD07367857
• 32033-21-9
• N-Methyl-N-2-propynyl-1-indaneamine
• 1875-49-6
• N-methyl-N-(2-propinyl)-1-indanamin
• SCHEMBL5443706
• 37N2TO074R
• N-methyl-N-2-propynyl-1-indanamine
• N-methyl-N-(prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine
• SY008632
• DTXSID40953900

• Inchi： 1S/C13H15N/c1-3-10-14(2)13-9-8-11-6-4-5-7-12(11)13/h1,4-7,13H,8-10H2,2H3
• InChI Key： CSVGVHNFFZWQJU-UHFFFAOYSA-N
• SMILES： N(C)(CC#C)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 221.097
• Monoisotopic Mass: 221.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.04
• Boiling Point: 299.7°C at 760 mmHg
• Flash Point: 123.2°C
• Refractive Index: 1.574